Cas no 1512147-00-0 (4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole)

• Product Name: 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole
• CAS No: 1512147-00-0
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 6239597
• PubChem ID: 79154250
• Update Time: 2025-06-10

4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole
• AKOS017705424
• EN300-1084895
• 1512147-00-0

• Inchi： 1S/C7H10BrNO/c1-5(2)7-6(3-8)9-4-10-7/h4-5H,3H2,1-2H3
• InChI Key： BNXZVKXOSMTQPP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C)C)OC=N1

Computed Properties

• Exact Mass: 202.99458g/mol
• Monoisotopic Mass: 202.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole

Introduction to 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 1512147-00-0)

The compound 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 1512147-00-0) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential applications. This oxazole derivative, characterized by a bromomethyl substituent at the 4-position and an isopropyl group at the 5-position, presents a unique scaffold that can be exploited for the development of novel bioactive molecules.

From a chemical perspective, the oxazole ring is a five-membered aromatic heterocycle containing one oxygen atom and two carbon atoms. The presence of both bromomethyl and isopropyl functional groups on the oxazole core introduces reactive sites that can be utilized for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry. The bromomethyl group, in particular, is known for its reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various pharmacophores.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The structural motif of 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole aligns well with this trend, as it combines the known bioactivity of oxazole derivatives with additional functional groups that may enhance or modulate these effects.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The bromomethyl group serves as a versatile handle for further derivatization, enabling chemists to attach various pharmacologically relevant moieties. For instance, it can be used to introduce amine groups through nucleophilic addition reactions, forming amides or imines that are common in drug molecules. Similarly, the isopropyl group can be modified through various chemical transformations, such as oxidation or reduction, to alter the electronic properties of the molecule and influence its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Oxazoles, in particular, have been extensively studied due to their stability and ability to engage in multiple hydrogen bonding interactions with biological targets. The introduction of alkyl groups like propan-2-yl at specific positions on the oxazole ring can fine-tune the physicochemical properties of the molecule, such as solubility and lipophilicity, which are critical factors in drug design.

The synthesis of 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a halogenated oxazole precursor followed by selective functionalization at the desired positions. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis may be employed to achieve regioselective modifications.

From a computational chemistry standpoint, molecular modeling studies have been instrumental in understanding the binding modes of oxazole derivatives to biological targets. These studies often involve docking simulations to predict how 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole might interact with proteins or enzymes involved in disease pathways. Such insights can guide medicinal chemists in designing more potent and selective analogs.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzyme-catalyzed processes relevant to human health. Oxazole derivatives have been explored as inhibitors of various enzymes due to their ability to mimic natural substrates or bind tightly to active sites through hydrogen bonding networks. The unique structural features of 4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole make it a promising candidate for such applications.

In conclusion,4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 1512147-00-0) represents a significant advancement in heterocyclic chemistry with potential implications for drug discovery and development. Its versatile structure and reactivity position it as a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for oxazole derivatives,4-(bromomethyl)-5-(propan-2-yl)-1,3-oxazole is likely to play an increasingly important role in pharmaceutical innovation.